Cas no 478041-39-3 (6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone)

• Product Name: 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone
• CAS No: 478041-39-3
• MF: C₁₆H₁₁ClFNO
• MW: 287.716046571732
• MDL: MFCD02186457
• CID: 5232154
• Update Time: 2025-06-14

6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-8-FLUORO-2-METHYL-3-PHENYL-4(1H)-QUINOLINONE
• 6-chloro-8-fluoro-2-methyl-3-phenyl-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-chloro-8-fluoro-2-methyl-3-phenyl-
• 6-chloro-8-fluoro-2-methyl-3-phenyl-1H-quinolin-4-one
• Oprea1_243564
• 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone

• MDL： MFCD02186457
• Inchi： 1S/C16H11ClFNO/c1-9-14(10-5-3-2-4-6-10)16(20)12-7-11(17)8-13(18)15(12)19-9/h2-8H,1H3,(H,19,20)
• InChI Key： IUYBBAFZHKPTND-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)C(C(C1C=CC=CC=1)=C(C)N2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 430
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone

Comprehensive Overview of 6-Chloro-8-Fluoro-2-Methyl-3-Phenyl-4(1H)-Quinolinone (CAS No. 478041-39-3)

6-Chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone (CAS No. 478041-39-3) is a fluorinated quinolinone derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the quinolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of chloro and fluoro substituents enhances its reactivity and selectivity, making it a valuable intermediate in drug discovery and material science.

The structural uniqueness of 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone lies in its halogenated and methylated quinoline core, which contributes to its stability and binding affinity. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibitors and receptor modulators. Its phenyl group further diversifies its interactions, enabling tailored modifications for specific industrial or therapeutic purposes.

In recent years, the demand for fluorinated organic compounds like 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone has surged, driven by their role in developing next-generation pharmaceuticals. Fluorination is a key strategy in modern drug design, as it improves metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable chemistry, where efficient synthesis and minimal environmental impact are prioritized.

From a synthetic perspective, CAS No. 478041-39-3 is often explored for its scalable production and purity optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Its compatibility with cross-coupling reactions and catalysis further broadens its utility in creating complex molecular architectures.

The agrochemical sector also recognizes the value of 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone, particularly in designing crop protection agents. Its structural motifs are being investigated for pest resistance and herbicidal activity, addressing global challenges like food security and sustainable agriculture. This dual applicability in pharma and agrochemicals underscores its versatility.

As the scientific community advances toward green chemistry, the synthesis of halogenated quinolinones like this compound is being refined to reduce waste and energy consumption. Innovations in microwave-assisted synthesis and flow chemistry are examples of how researchers are optimizing its production. These developments resonate with the broader push for eco-friendly industrial processes.

In conclusion, 6-chloro-8-fluoro-2-methyl-3-phenyl-4(1H)-quinolinone (CAS No. 478041-39-3) exemplifies the intersection of medicinal chemistry and material innovation. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring relevance in both academic and industrial settings. Future research will likely uncover even more groundbreaking uses for this remarkable molecule.